3-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-(2-methylphenyl)-3-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C22H25N5O2S/c1-15-6-3-4-8-18(15)27-19(24-25-22(27)29)14-16-9-12-26(13-10-16)21(28)17-7-5-11-23-20(17)30-2/h3-8,11,16H,9-10,12-14H2,1-2H3,(H,25,29)
• InChI Key: WHHQKGOOWKOHCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NNC2=O)CC3CCN(CC3)C(=O)C4=C(N=CC=C4)SC
• Molecular Formula: C22H25N5O2S
• Molecular Weight: 423.5 g/mol

Description

3-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C22H25N5O2S and its molecular weight is 423.54. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

• Novel 1,2,4-triazole derivatives, including structures similar to the compound , have been synthesized and found to possess good to moderate antimicrobial activities against various test microorganisms. This suggests potential applications in developing new antimicrobial agents (H. Bektaş et al., 2007).
• Another study synthesized and characterized new thiazolidinones and Mannich bases of 4-Amino-3-mercapto-5-pyridin-3′-yl-[1,2,4]-triazoles, which were evaluated for their antimicrobial and antitubercular activities. This research further supports the potential of triazole derivatives in antimicrobial drug development (T. K. Dave et al., 2007).

Pharmacological Studies

• The synthesis and pharmacological evaluation of novel thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives, encompassing structures related to the compound of interest, revealed significant biological activity against various microorganisms, highlighting their potential in pharmacological applications (M. Suresh et al., 2016).

Anti-Arrhythmic Activity

• Research into piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives has uncovered significant anti-arrhythmic activity. This opens avenues for their use in treating arrhythmias, showcasing the versatility of triazole derivatives in addressing cardiovascular diseases (H. Abdel‐Aziz et al., 2009).

Structural and Theoretical Analysis

• A study focused on the synthesis, crystal structure, and theoretical analysis of intermolecular interactions in biologically active derivatives of 1,2,4-triazoles, including compounds structurally related to the chemical . The findings contribute to a deeper understanding of the molecular interactions that underpin the biological activities of these compounds, which is crucial for the design of new drugs (R. Shukla et al., 2017).